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Compound of Interest

Compound Name: CD00509

Cat. No.: B1662452 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

CD00509, a potent and specific inhibitor of tyrosyl-DNA phosphodiesterase 1 (Tdp1).

Adherence to these guidelines is essential to ensure personal safety and maintain a secure

laboratory environment.

Overview and Hazard Identification
CD00509 is a cell-permeable alkylidene barbiturate analog.[1][2][3] While specific toxicity data

is limited, it is classified for "Standard Handling (A)" and as a combustible solid.[2] As an

antineoplastic agent used in cancer research, it should be handled with the same precautions

as other cytotoxic compounds.[4][5][6]
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Property Value Source

CAS Number 27430-18-8

Molecular Formula C₉H₆N₂O₃S

Molecular Weight 222.22 g/mol

Appearance Yellow powder [3]

Solubility Soluble in DMSO [3]

Storage Temperature 2-8°C [3]

Storage Class 11 - Combustible Solids [2]

Toxicity Standard Handling (A) [2]

Personal Protective Equipment (PPE)
Given its classification and use, a comprehensive PPE strategy is mandatory to minimize

exposure.
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PPE Category Specification Rationale

Hand Protection
Double chemotherapy gloves

(nitrile or latex)

Provides maximum protection

against chemical permeation.

The outer glove should be

changed immediately if

contaminated, and both gloves

changed hourly during

extended procedures.[6]

Body Protection

Lint-free, non-permeable

protective gown with a solid

front, long sleeves, and tight-

fitting cuffs.

Prevents skin contact with the

compound.[6]

Eye Protection
ANSI-rated safety glasses or

goggles.

Protects eyes from splashes

and aerosols.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95)

Recommended when handling

the powder outside of a

containment system to prevent

inhalation.

Safe Handling and Operational Plan
All handling of CD00509, particularly when in powdered form or during reconstitution, must be

conducted within a certified chemical fume hood or a Class II B biological safety cabinet (BSC)

that is vented to the outside.[6]
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Preparation Phase

Experimental Phase

Post-Experiment Phase

Don appropriate PPE
(Double Gloves, Gown, Eye Protection)

Prepare work area in
certified fume hood or BSC

Reconstitute CD00509 powder
in DMSO

Aliquot stock solution for
immediate use or storage

Treat cell cultures
(e.g., MCF-7 cells)

Incubate as per
experimental protocol

Decontaminate work surfaces
with detergent and water

Segregate and dispose of
all contaminated waste

Remove PPE in the
correct order
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Fig. 1: Experimental workflow for handling CD00509.
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Reconstitution Protocol: Following reconstitution in DMSO, it is recommended to aliquot the

solution and freeze at -20°C. Stock solutions are reported to be stable for up to 3 months at this

temperature.[1]

Spill and Emergency Procedures
A spill kit specifically for chemotherapeutic agents must be readily available.[6]

Emergency Scenario Immediate Action

Skin Contact
Immediately wash the affected area with soap

and water for at least 15 minutes.[6]

Eye Contact
Flush eyes with water for at least 15 minutes

and seek immediate medical attention.[6]

Minor Spill

Absorb with inert material, then decontaminate

the area with a detergent solution followed by

water.[6] All cleanup materials must be disposed

of as hazardous waste.

Major Spill

Evacuate the area and contact the institution's

Environmental Health and Safety (EHS)

department.

Disposal Plan
Waste generated from handling CD00509 must be managed as hazardous chemical waste,

specifically as antineoplastic or cytotoxic waste.[4][6]

Waste Segregation and Disposal:
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Fig. 2: Waste disposal plan for CD00509.

Do not commingle CD00509 waste with other laboratory waste streams.[4] All waste containers

must be clearly labeled as "Chemotherapy Waste" or "Cytotoxic Waste" in accordance with

institutional and local regulations.[6] Contact your institution's EHS department for specific

guidance on waste container types and pickup schedules.[4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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